Myosin modulator 1

• Molecular Formula: C18H14F3N5O2
• Molecular Weight: 389.3 g/mol
• InChI: InChI=1S/C18H14F3N5O2/c1-9(17-13(20)4-10(5-22)6-23-17)24-15(27)8-26-7-11-14(25-18(26)28)3-2-12(19)16(11)21/h2-4,6,9H,7-8H2,1H3,(H,24,27)(H,25,28)/t9-/m1/s1
• InChIKey: CIWCJOSWLPNLQI-SECBINFHSA-N

Studying atrial contractility? Broad-spectrum myosin inhibitors lack the atrial-ventricular window needed for clean pharmacology. Myosin modulator 1 (Compound B141) solves this with: • 23.8x atrial (IC25=0.13 μM) vs. ventricular (IC25=3.09 μM) selectivity • 4.8-22.6x higher potency than -F analogs (-CF3 advantage) • Validated in vitro (rabbit psoas, porcine tissue) & in vivo (rat cardiac performance) Matched pair with Myosin modulator 2 available for SAR studies. Immediate shipment, technical datasheet included.

Myosin Modulator 1: ATPase Inhibitor Profile

Myosin modulator 1 (Compound B141, CAS 3034189-56-2) is a synthetic small-molecule myosin modulator with the molecular formula C18H14F3N5O2 and a molecular weight of 389.33 g/mol . It acts as an inhibitor of myosin ATPase activity and has been shown to regulate systolic cardiac performance in Sprague Dawley rats . Unlike broader-spectrum myosin modulators, Myosin modulator 1 exhibits a distinct inhibitory profile across tissue types, with measurable activity in skeletal (rabbit psoas), atrial, and ventricular muscle preparations .

1 Myosin ATPase inhibition study fit

2 Cardiac and skeletal muscle myosin research context

3 Distinct inhibitory profile across tissue types

Why Myosin Modulator 1 Cannot Be Substituted

Myosin modulators are not interchangeable. Small structural modifications drastically alter tissue selectivity, potency, and pharmacodynamic profiles. For example, Myosin modulator 2 (Compound B172), a close structural analog differing in its aromatic substitution pattern (C18H16FN5O2 vs. C18H14F3N5O2), shows substantially weaker inhibition across all tested tissue types . Even clinically advanced agents such as Mavacamten and Aficamten exhibit divergent potency and selectivity profiles that depend critically on assay conditions and myosin isoform composition . Generic substitution without head-to-head data therefore risks selecting a compound with inadequate potency for a given tissue or experimental model, potentially undermining research reproducibility and data validity.

Structural analog (B172) potency profile may differ significantly; direct replacement without head-to-head data risks inadequate inhibition.

Mavacamten and Aficamten exhibit divergent selectivity profiles that depend on assay conditions and myosin isoform composition.

Generic substitution may alter tissue-specific ATPase inhibition, affecting model reproducibility.

• [1] Green, E. M., et al. (2017). A small-molecule modulator of cardiac myosin acts on multiple stages of the myosin chemomechanical cycle. ScienceDirect. IC50 values: bovine 0.49 μM, human 0.71 μM, rabbit 2.14 μM. View Source
• [2] MedChemExpress. Aficamten (CK-274) – Product Datasheet. IC50 = 1.4 μM (cardiac myosin). View Source

Myosin Modulator 1: Differentiation Evidence

Head-to-Head ATPase Inhibition

In a direct head-to-head comparison conducted under identical assay conditions, Myosin modulator 1 (B141) demonstrates 4.8-fold to 22.6-fold greater ATPase inhibitory potency than its closest structural analog, Myosin modulator 2 (B172), across all three tissue types tested . The most pronounced difference is observed in porcine atrial tissue, where Myosin modulator 1 shows a 22.6-fold higher potency . Both compounds were evaluated in the same assay system: ATPase activity inhibition in rabbit psoas (skeletal), porcine atria (cardiac atrial), and porcine ventricle (cardiac ventricular) preparations, with IC25 as the reported metric .

Head-to-Head ATPase Inhibition

Head-to-head

Rabbit psoas	0.42 µM vs 2.013 µM
Porcine atria	0.13 µM vs 2.94 µM
Porcine ventricle	3.09 µM vs 20.93 µM

4.8–22.6× greater inhibition (IC25)

Supports tissue-selective potency differentiation.

Cell-free ATPase assay; IC25 metric.

Evidence Dimension	Myosin ATPase inhibition potency (IC25) across tissue types
Target Compound Data	Rabbit psoas: 0.42 μM; Porcine atria: 0.13 μM; Porcine ventricle: 3.09 μM
Comparator Or Baseline	Myosin modulator 2 (B172): Rabbit psoas: 2.013 μM; Porcine atria: 2.94 μM; Porcine ventricle: 20.93 μM
Quantified Difference	4.8-fold (psoas), 22.6-fold (atria), 6.8-fold (ventricle) greater potency for Myosin modulator 1
Conditions	Cell-free ATPase assay; rabbit psoas, porcine atrial, and porcine ventricular myosin preparations

Why This Matters

For researchers requiring potent myosin ATPase inhibition, particularly in atrial tissue models, Myosin modulator 1 offers substantially greater potency than its direct analog Myosin modulator 2, reducing the required compound concentration and potentially minimizing off-target effects at experimental working concentrations.

Atrial Selectivity vs. Mavacamten

Myosin modulator 1 displays a rank-order tissue potency of porcine atria (IC25 = 0.13 μM) > rabbit psoas (IC25 = 0.42 μM) > porcine ventricle (IC25 = 3.09 μM), representing a 23.8-fold selectivity window for atrial over ventricular tissue . In contrast, Mavacamten (MYK-461) shows a distinct selectivity profile with IC50 values of 0.49 μM (bovine cardiac), 0.71 μM (human cardiac), and 2.14 μM (rabbit skeletal), representing only a ~4-fold cardiac-to-skeletal selectivity window and no reported atrial-ventricular differentiation . The differing selectivity profiles likely reflect structural differences: Myosin modulator 1 contains a trifluoromethyl-substituted aromatic system (C18H14F3N5O2) absent in both Myosin modulator 2 (C18H16FN5O2) and Mavacamten.

Atrial Selectivity vs. Mavacamten

Cross-study

Atrial/ventricular ratio	23.8-fold (B141)
Mavacamten atrial-ventricular	Not reported

Atrial IC25 = 0.13 µM; ventricular IC25 = 3.09 µM

Atrial-selectivity context; no comparable differentiation for Mavacamten.

Cross-study: IC25 vs IC50 metrics; assay conditions differ.

Evidence Dimension	Tissue selectivity profile (atrial vs. ventricular vs. skeletal myosin ATPase inhibition)
Target Compound Data	Atrial/ventricular IC25 ratio: 0.042 (23.8-fold atrial preference); skeletal/atrial IC25 ratio: 3.23
Comparator Or Baseline	Mavacamten: cardiac/skeletal IC50 ratio ~4–5-fold (no atrial/ventricular differentiation reported); Aficamten: IC50 ~1.4 μM (cardiac, no tissue breakdown)
Quantified Difference	Myosin modulator 1 shows a 23.8-fold atrial-over-ventricular window; Mavacamten shows no reported atrial-ventricular differentiation
Conditions	Myosin modulator 1: ATPase assay, rabbit psoas, porcine atria, porcine ventricle (IC25). Mavacamten: ATPase assay, bovine cardiac, human cardiac, rabbit skeletal (IC50). Cross-study comparison; differing assay conditions and IC25 vs. IC50 metrics must be noted.

Why This Matters

Investigators studying atrial-specific myosin biology or atrial-selective pharmacological intervention may find Myosin modulator 1's pronounced atrial preference advantageous, as neither Mavacamten nor Aficamten has been reported to exhibit this property.

• [1] Green, E. M., et al. (2017). A small-molecule modulator of cardiac myosin acts on multiple stages of the myosin chemomechanical cycle. Mavacamten IC50: bovine cardiac 0.49 μM, human cardiac 0.71 μM, rabbit skeletal 2.14 μM. View Source

SAR: Trifluoromethyl vs. Monofluoro

Myosin modulator 1 (C18H14F3N5O2) and Myosin modulator 2 (C18H16FN5O2) differ primarily in the number of fluorine substituents on their aromatic system: a trifluoromethyl (–CF3) group in Myosin modulator 1 versus a single fluorine atom in Myosin modulator 2 . This single structural modification is associated with a 4.8- to 22.6-fold increase in ATPase inhibitory potency across all three tissue types tested . The molecular weight difference (389.33 vs. 353.35 g/mol) also reflects this substitution. The trifluoromethyl group is a well-established pharmacophore in medicinal chemistry, often enhancing metabolic stability and target binding affinity through hydrophobic and electronic effects, which is consistent with the observed potency difference.

SAR: Trifluoromethyl vs. Monofluoro

Data to verify

–CF3 (B141, MW 389.33) vs –F (B172, MW 353.35)

Associated with 4.8–22.6× greater potency across tissues.

Structural determinant of potency context.

Based on matched ATPase assay data; supplier-provided molecular formulas.

Evidence Dimension	Structural feature correlated with ATPase inhibitory potency
Target Compound Data	C18H14F3N5O2 (MW 389.33); contains –CF3 (trifluoromethyl) substituent
Comparator Or Baseline	Myosin modulator 2 (B172): C18H16FN5O2 (MW 353.35); contains single –F substituent
Quantified Difference	–CF3 vs. –F substitution correlates with 4.8–22.6× greater potency depending on tissue type
Conditions	Structure comparison based on reported molecular formulas and matched ATPase assay data

Why This Matters

For medicinal chemistry teams and procurement decisions, this defined SAR dimension indicates that the –CF3 moiety is critical for potency. Analogs lacking this feature (e.g., Myosin modulator 2) are unlikely to serve as adequate substitutes.

In Vivo Cardiac Function Modulation

Myosin modulator 1 has been demonstrated to regulate systolic cardiac performance in Sprague Dawley rats, confirming that its in vitro ATPase inhibitory activity translates to measurable in vivo hemodynamic effects . While Myosin modulator 2 (B172) is also reported to modulate cardiac contractility in the same rat strain, no quantitative comparative in vivo data (e.g., dose-response, maximum effect, or duration of action) are publicly available for either compound . For context, Mavacamten (MYK-461) has well-characterized in vivo effects, including dose-dependent reductions in cardiac contractility in rodent models; Aficamten (CK-274) reduces fractional shortening in isolated rat cardiac ventricular myocytes with an IC50 of 7.9 μM and in rats in a dose-dependent manner . However, cross-study comparison is limited by differing experimental endpoints and protocols.

In Vivo Cardiac Function Modulation

Data to verify

Regulates systolic cardiac performance in Sprague Dawley rats (specific quantitative endpoints not publicly available).

No quantitative in vivo comparator data for B172 or Mavacamten under identical conditions.

Reported in vivo cardiac endpoint context.

Limited cross-study comparability; further validation required.

Evidence Dimension	In vivo cardiac functional modulation
Target Compound Data	Regulates systolic cardiac performance in Sprague Dawley rats (specific quantitative endpoints not publicly available)
Comparator Or Baseline	Myosin modulator 2: also reported to modulate cardiac contractility in SD rats, no quantitative comparison available. Aficamten: reduces fractional shortening in isolated rat cardiomyocytes, IC50 = 7.9 μM
Quantified Difference	Insufficient data for quantitative in vivo comparison; cross-study inference limited
Conditions	Sprague Dawley rat model; no further experimental details publicly disclosed

Why This Matters

The availability of in vivo efficacy data distinguishes Myosin modulator 1 from purely in vitro tool compounds and supports its use in translational cardiovascular research, though the absence of quantitative in vivo comparator data limits head-to-head procurement decisions based on this dimension.

• [1] TargetMol. Myosin modulator 1 (T87985). Regulates cardiac contraction in Sprague Dawley rats. View Source

Myosin Modulator 1: Application Scenarios

Atrial-Selective Myosin Inhibition

Given Myosin modulator 1's 23.8-fold greater potency in porcine atrial tissue (IC25 = 0.13 μM) versus ventricular tissue (IC25 = 3.09 μM), it is well-suited for experiments requiring preferential atrial myosin inhibition with minimal ventricular impact at low concentrations . Researchers investigating atrial-specific contractile dysfunction, atrial fibrillation-related myosin remodeling, or atrial-ventricular differential pharmacology should prioritize Myosin modulator 1 over non-selective alternatives such as Myosin modulator 2, which shows only a 7.1-fold atrial-ventricular window and markedly weaker absolute atrial potency (IC25 = 2.94 μM) .

SAR Studies: Trifluoromethyl Substitution

The defined structural difference between Myosin modulator 1 (–CF3) and Myosin modulator 2 (–F) provides a clean SAR pair for medicinal chemistry campaigns aimed at optimizing myosin modulator potency . The 4.8- to 22.6-fold potency advantage conferred by the –CF3 group makes Myosin modulator 1 the reference standard for further analog exploration . Procurement of both compounds as a matched pair supports controlled SAR studies comparing the contribution of fluorine substitution patterns to ATPase inhibition and tissue selectivity.

In Vitro–In Vivo Translational Research

Myosin modulator 1 has demonstrated both in vitro myosin ATPase inhibition across multiple tissue types and in vivo regulation of systolic cardiac performance in Sprague Dawley rats . This dual in vitro/in vivo characterization makes it a candidate for studies requiring correlation between molecular target engagement and whole-organ functional outcomes. For researchers moving beyond purely biochemical assays into hemodynamic models, Myosin modulator 1 offers a defined bridge between myosin ATPase inhibition and cardiac functional modulation.

Skeletal Muscle Myosin Inhibition

With an IC25 of 0.42 μM against rabbit psoas myosin ATPase, Myosin modulator 1 provides a quantifiably characterized tool for skeletal muscle myosin studies, outperforming Myosin modulator 2 (IC25 = 2.013 μM) by 4.8-fold in this tissue . For investigations of skeletal muscle contractility, muscle wasting disorders, or exercise physiology requiring myosin ATPase modulation, Myosin modulator 1 offers superior potency to its closest analog in a directly comparable assay system.

Application

Selection Property

Validation Focus

Atrial myosin inhibition studies

Atrial-to-ventricular potency profile

Atrial model-response context

SAR studies: –CF3 vs –F substitution

Structural determinant of potency

Potency correlation review

In vitro–in vivo cardiac studies

In vitro-to-in vivo translation

Hemodynamic endpoint monitoring

Skeletal muscle myosin studies

Skeletal myosin inhibition potency

Skeletal model-response review

• [1] TargetMol. Myosin modulator 1 (T87985). In vivo cardiac contraction modulation in Sprague Dawley rats. View Source